Cas no 1806273-17-5 (Ethyl 3-cyano-5-methoxyisonicotinate)

• Product Name: Ethyl 3-cyano-5-methoxyisonicotinate
• CAS No: 1806273-17-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4802608
• Update Time: 2025-05-24

Ethyl 3-cyano-5-methoxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-methoxyisonicotinate

• Inchi： 1S/C10H10N2O3/c1-3-15-10(13)9-7(4-11)5-12-6-8(9)14-2/h5-6H,3H2,1-2H3
• InChI Key： RKOFGOLTSMRYDI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CN=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 0.8
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 3-cyano-5-methoxyisonicotinate

Recent Advances in the Synthesis and Applications of Ethyl 3-cyano-5-methoxyisonicotinate (CAS: 1806273-17-5)

Ethyl 3-cyano-5-methoxyisonicotinate (CAS: 1806273-17-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

A recent study published in the Journal of Medicinal Chemistry explored the use of Ethyl 3-cyano-5-methoxyisonicotinate as a precursor in the synthesis of potent kinase inhibitors. The researchers demonstrated that this compound could be efficiently modified to target specific kinases involved in cancer progression. The study reported a high yield and selectivity in the synthesis process, making it a promising candidate for further drug development. Additionally, the compound's stability under physiological conditions was confirmed, which is crucial for its potential use in vivo.

In another study, researchers investigated the antimicrobial properties of derivatives synthesized from Ethyl 3-cyano-5-methoxyisonicotinate. The results indicated significant activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains. The study suggested that the cyano and methoxy functional groups play a critical role in enhancing the compound's antimicrobial efficacy. These findings open new avenues for the development of next-generation antibiotics, particularly in the face of rising antibiotic resistance.

Further research has also explored the compound's potential in agrochemical applications. A recent patent application disclosed the use of Ethyl 3-cyano-5-methoxyisonicotinate derivatives as effective pesticides. The patented compounds exhibited low toxicity to non-target organisms, making them environmentally friendly alternatives to traditional pesticides. This application underscores the versatility of the compound beyond the pharmaceutical industry.

In conclusion, Ethyl 3-cyano-5-methoxyisonicotinate (CAS: 1806273-17-5) continues to be a valuable building block in chemical and pharmaceutical research. Its diverse applications, from kinase inhibitors to antimicrobial agents and agrochemicals, highlight its importance in modern science. Future research should focus on optimizing its synthesis and exploring new derivatives to unlock its full potential. The compound's stability, selectivity, and efficacy make it a promising candidate for a wide range of applications, paving the way for innovative solutions in medicine and agriculture.